Cas no 1006959-18-7 ((2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid)

• Product Name: (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid
• CAS No: 1006959-18-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD08559038
• CID: 1030212
• PubChem ID: 19576753
• Update Time: 2025-05-26

(2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-5-yl)acrylic acid
• (2-Methyl-2H-pyrazol-3-yl)acrylic acid
• 2-(2-methylpyrazol-3-yl)prop-2-enoic acid
• (E)-3-(2-Methylpyrazol-3-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-
• (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid

• MDL： MFCD08559038
• Inchi： 1S/C7H8N2O2/c1-9-6(4-5-8-9)2-3-7(10)11/h2-5H,1H3,(H,10,11)/b3-2+
• InChI Key： FLMCGVRZSZMFDQ-NSCUHMNNSA-N
• SMILES： OC(/C=C/C1=CC=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid

(2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid: A Comprehensive Overview

The compound (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid, identified by the CAS number 1006959-18-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyrazole ring with an acrylic acid moiety. The presence of the pyrazole group, a five-membered aromatic ring containing two nitrogen atoms, imparts distinctive electronic and steric properties to the molecule. The acrylic acid component, on the other hand, introduces reactivity and versatility, making this compound a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid in drug discovery and material science. Its ability to form stable conjugated systems makes it an ideal candidate for designing bioactive molecules. For instance, researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are known for their pharmacological activities. Additionally, the compound's reactivity has been leveraged in polymer chemistry, where it serves as a monomer for producing functional polymers with tailored properties.

The synthesis of (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid typically involves a combination of nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

In terms of applications, (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid has shown promise in the development of agrochemicals, particularly as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential candidate for crop protection products. Furthermore, its role in organic synthesis has been extended to the creation of advanced materials, such as stimuli-responsive polymers and organic light-emitting diodes (OLEDs), where its electronic properties are exploited to enhance device performance.

Recent research has also focused on the environmental impact of (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid. Studies have evaluated its biodegradability and toxicity profiles, providing insights into its safety for industrial use. These findings are crucial for regulatory compliance and ensuring sustainable practices in chemical manufacturing.

In conclusion, (2E)-3-(1-Methyl-1H-pyrazol-5-yl)acrylic Acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.